Cas no 58-05-9 (Folinic acid)

Folinic acid, also known as leucovorin, is a reduced form of folic acid that serves as a crucial biochemical intermediate in one-carbon transfer reactions. It acts as a coenzyme in nucleotide synthesis and plays a vital role in DNA repair and methylation processes. Unlike folic acid, folinic acid does not require enzymatic reduction by dihydrofolate reductase, making it readily bioavailable for metabolic use. This property is particularly advantageous in mitigating the toxic effects of methotrexate and other antifolate drugs. Folinic acid is widely utilized in chemotherapy regimens, treatment of folate deficiencies, and as an adjunct in certain metabolic disorders. Its stability and rapid cellular uptake enhance its therapeutic efficacy.
Folinic acid structure
Folinic acid structure
Product Name:Folinic acid
CAS No:58-05-9
MF:C20H23N7O7
MW:473.439323663712
MDL:MFCD00867488
CID:33682
PubChem ID:135403648
Update Time:2025-06-09

Folinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-formyltetrahydrofolic acid
    • 5-formyl-5,6,7,8-tetrahydrofolate
    • 5-formyltetrahydrofolate
    • Folinic acid
    • N5-formyl-5,6,7,8-tetrahydrofolate
    • N5-formyl-tetrahydrofolate
    • LEUCOVORIN
    • L-leucovorin
    • [3H]-Leucovorin
    • 4-(N-[2,4-Diamino-6-pteridinylmethyl]amino)benzoic acid sodium salt
    • 4-Amino-4-deoxypteroic acid
    • AC1MUYRA
    • Ambap
    • folic acid sodium salt
    • FT-0642438
    • Sodium 4-[(2,4-diaminopteridin-6-yl)methylamino]benzoate
    • sodium salt of 4-amino-4-deoxypteroic acid
    • (2S)-2-[[4-[(2-Amino-5-formyl-4-oxo-1,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid
    • D0R4PS
    • EN300-27068710
    • Spectrum5_000910
    • FOLINIC ACID [MI]
    • Spectrum3_000479
    • BSPBio_000696
    • KBio2_001339
    • LEUCOVORIN [VANDF]
    • L-(+)-Folinic acid
    • Spectrum4_000031
    • (5-formyl-5,6,7,8-tetrahydropteroyl)glutamate
    • BRD-A75919782-238-01-8
    • DW385
    • Folinic acid calcium salt pentahydrate
    • (2S)-2-(4-((2-amino-5-formyl-4-oxo-1,4,5,6,7,8-hexahydropteridin-6-yl)methylamino)benzamido)pentanedioic acid
    • IDI1_000222
    • Prestwick1_000738
    • (S)-2-{4-[(2-Amino-5-formyl-4-oxo-1,4,5,6,7,8-hexahydro-pteridin-6-ylmethyl)-amino]-benzoylamino}-pentanedioic acid
    • CHEBI:15640
    • 58-05-9
    • N5-Formyl-5,6,7,8-tetrahydrofolic acid
    • Leucal
    • [3H]folinic acid
    • Leucoverin
    • DTXSID0048216
    • Spectrum2_000116
    • L(-)-5-Formyl-5,6,7,8-tetrahydrofolic acid
    • C20-H23-N7-O7
    • Folinic acid calcium salt
    • Prestwick2_000738
    • AKOS015961207
    • s5790
    • HY-17556
    • SD-204098
    • GTPL6690
    • SPBio_002635
    • KBio2_003907
    • BSPBio_002218
    • Q573I9DVLP
    • FOLINIC ACID [MART.]
    • Q45435667
    • LEUCOVORIN [HSDB]
    • Folinic acid-SF
    • NINDS_000222
    • 5-Formyl-5,6,7,8-tetrahydrofolic acid
    • SCHEMBL8349
    • L-Glutamic acid, N-(4-(((2-amino-5-formyl-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl)amino)benzoyl)-
    • (2S)-2-[(4-{[(2-amino-5-formyl-4-oxo-1,4,5,6,7,8-hexahydropteridin-6-yl)methyl]amino}phenyl)formamido]pentanedioic acid
    • calcium folinate
    • 5-Formyltetrahydropteroylglutamic acid
    • SPBio_000132
    • DB00650
    • L-Glutamic acid, N-[4-[[(2-amino-5-formyl-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-, calcium salt(1:1)
    • 10-Formyl-7,8-dihydrofolic acid
    • FOLINIC ACID [WHO-DD]
    • Sodium folinate
    • BDBM50039121
    • folinate
    • KBio1_000222
    • C20-H21-N7-O7.Ca
    • Leucovorinum (acid)
    • UNII-Q573I9DVLP
    • MFCD00867488
    • GTPL4816
    • D93089
    • C20H21CaN7O7
    • Spectrum_000859
    • Leucovorinum
    • AC-13429
    • Welcovorin
    • BPBio1_000766
    • Prestwick0_000738
    • SBI-0051427.P003
    • Glutamic acid, N-[p-[[(2-amino-5-formyl-5,6,7,8-tetrahydro-4-hydroxy-6-pteridinyl)methyl]amino]benzoyl]-, calcium salt (1:1), L-
    • Prestwick3_000738
    • N-[4-({[2-amino-5-formyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl]methyl}amino)benzoyl]-L-glutamic acid
    • NSC3590
    • 5-Formyl-5,6,7,8-tetrahydropteroyl-L-glutamic acid
    • CHEMBL1679
    • (2S)-2-[(4-{[(2-amino-5-formyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl]amino}phenyl)formamido]pentanedioic acid
    • Acide folinique
    • (2S)-2-[[4-[(2-amino-5-formyl-4-oxo-3,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid
    • 5-Formyl-tetrahydrofolate
    • Citrovoeum factor
    • KBio2_006475
    • Glutamic acid, N-(p-(((2-amino-5-formyl-5,6,7,8-tetrahydro-4-hydroxy-6-pteridinyl)methyl)amino)benzoyl)-, L-
    • folinic acid calcium
    • KBio3_001438
    • N-[4-[[(2-Amino-5-formyl-1,4,5,6,7,8-hexahydro-4-oxo-6(RS)-pteridinyl)methyl]amino]benzoyl]-L-glutamic acid
    • 5-formyltetrahydro-folic acid
    • 1492-18-8
    • N-(P-((((6RS)-2-AMINO-5-FORMYL-5,6,7,8-TETRAHYDRO-4-HYDROXY-6-PTERIDINYL)METHYL)AMINO)BENZOYL)-L-GLUTAMATE
    • N-(5-formyl-5,6,7,8-tetrahydropteroyl)-L-glutamic acid
    • CHEMBL69905
    • Leucovorin [USAN]
    • DivK1c_000222
    • HSDB 6544
    • EINECS 200-361-6
    • N5-Formyltetrahydrofolic acid
    • KBioSS_001339
    • KBioGR_000461
    • L-Glutamic acid, N-[4-[[(2-amino-5-formyl-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-
    • 2-{4-[(2-Amino-5-formyl-4-oxo-1,4,5,6,7,8-hexahydro-pteridin-6-ylmethyl)-amino]-benzoylamino}-pentanedioic acid
    • SCHEMBL10068238
    • Leukovorum
    • Leukovorin
    • Acido folinico
    • 5-formyltetrahydrofolate dianion
    • BRD-A75919782-238-08-3
    • BRD-A75919782-399-03-4
    • Wellcovorin
    • BRD-A75919782-399-02-6
    • FF156776
    • HY-17556R
    • Folinic acid (Standard)
    • MDL: MFCD00867488
    • Inchi: 1S/C20H23N7O7/c21-20-25-16-15(18(32)26-20)27(9-28)12(8-23-16)7-22-11-3-1-10(2-4-11)17(31)24-13(19(33)34)5-6-14(29)30/h1-4,9,12-13,22H,5-8H2,(H,24,31)(H,29,30)(H,33,34)(H4,21,23,25,26,32)/t12?,13-/m0/s1
    • InChI Key: VVIAGPKUTFNRDU-ABLWVSNPSA-N
    • SMILES: O=C1C2=C(N=C(N)N1)NCC(CNC1C=CC(C(N[C@H](C(=O)O)CCC(=O)O)=O)=CC=1)N2C=O

Computed Properties

  • Exact Mass: 473.16609
  • Monoisotopic Mass: 473.166
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 11
  • Complexity: 911
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 216A^2
  • XLogP3: -1.2

Experimental Properties

  • Color/Form: Water crystallization
  • Density: 1.4485 (rough estimate)
  • Melting Point: 240-250°C
  • Boiling Point: 573.92°C (rough estimate)
  • Flash Point: °C
  • Refractive Index: 1.6800 (estimate)
  • PSA: 215.55
  • LogP: 1.15290
  • pka: 3.1, 4.8, 10.4(at 25℃)
  • Specific Rotation: 17.2° (c =1, 5% sodium carbonate)

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